Cas no 2172187-24-3 (2-(2,3-dimethylcyclohexyl)oxyacetic acid)

• Product Name: 2-(2,3-dimethylcyclohexyl)oxyacetic acid
• CAS No: 2172187-24-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5891296
• PubChem ID: 165545361
• Update Time: 2025-10-28

2-(2,3-dimethylcyclohexyl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethylcyclohexyl)oxyacetic acid
• 2172187-24-3
• EN300-1627976
• 2-[(2,3-dimethylcyclohexyl)oxy]acetic acid

• Inchi： 1S/C10H18O3/c1-7-4-3-5-9(8(7)2)13-6-10(11)12/h7-9H,3-6H2,1-2H3,(H,11,12)
• InChI Key： RBMZAZLKCZDWET-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CCCC(C)C1C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2,3-dimethylcyclohexyl)oxyacetic acid

2-(2,3-Dimethylcyclohexyl)Oxyacetic Acid: A Comprehensive Overview

2-(2,3-Dimethylcyclohexyl)oxyacetic acid, also known by its CAS number CAS No. 2172187-24-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in research related to this compound.

The chemical structure of 2-(2,3-dimethylcyclohexyl)oxyacetic acid comprises a cyclohexane ring substituted with two methyl groups at the 2 and 3 positions. This ring is connected to an oxyacetic acid group via an ether linkage. The presence of the cyclohexane ring introduces steric hindrance, which can influence the compound's reactivity and physical properties. Recent studies have explored the impact of this steric effect on the compound's behavior in different chemical environments.

One of the key areas of research on CAS No. 2172187-24-3 involves its synthesis methods. Traditional approaches often involve multi-step reactions, including oxidation and coupling reactions. However, recent advancements have focused on developing more efficient and environmentally friendly synthesis pathways. For instance, researchers have explored the use of catalytic asymmetric synthesis to produce enantiomerically enriched samples of this compound.

The physical properties of 2-(2,3-dimethylcyclohexyl)oxyacetic acid are also a subject of extensive study. Its melting point, boiling point, and solubility characteristics are critical factors in determining its suitability for various applications. Recent experiments have revealed that the compound exhibits moderate solubility in organic solvents and is relatively stable under standard conditions. These properties make it a promising candidate for use in pharmaceuticals and agrochemicals.

In terms of applications, CAS No. 2172187-24-3 has shown potential in the development of advanced materials. Researchers have investigated its use as a precursor for synthesizing polymers with tailored mechanical properties. Additionally, its ability to form stable complexes with metal ions has led to explorations in catalysis and sensor technology.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 2-(2,3-dimethylcyclohexyl)oxyacetic acid. Advanced molecular modeling techniques have been employed to predict its electronic structure and reactivity under various conditions. These insights have paved the way for innovative approaches to optimize its synthesis and application.

In conclusion, CAS No. 2172187-24-3, or 2-(2,3-dimethylcyclohexyl)oxyacetic acid, is a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and uses, underscoring its importance in modern chemistry.